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Compound of Interest

Compound Name: Ytterbium-176

Cat. No.: B092624

For Researchers, Scientists, and Drug Development Professionals

The isotopic and chemical purity of Ytterbium-176 (*’¢YDb) is a critical parameter for its primary
application as a precursor in the production of the therapeutic radioisotope Lutetium-177
(*”7Lu). This guide provides a comparative overview of commercially available 176Yb, along with
detailed experimental protocols for assessing its purity.

Commercial Availability and Supplier Comparison

Several companies supply enriched Ytterbium-176, typically in the form of Ytterbium (IIl) oxide
(17°Yb20s3). The quoted isotopic enrichment and chemical purity levels vary between suppliers.
While some provide detailed certificates of analysis with specific impurity limits, others offer
more general specifications. A summary of publicly available data is presented below.

Table 1: Comparison of Commercially Available Ytterbium-176 Oxide
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Supplier

Isotopic
Enrichment of
176Yph (atom %)

Chemical Purity
(%)

Noteworthy
Impurities (ppmw)

International Isotopes,
Inc.[1]

>99.00 - <99.50

>99.90 (99.9997
reported)

Detailed analysis
provided: Other Yb
isotopes (<0.50), B
(5), Cr (<b), Fe (<5),
Ni (<5), Cu (<5), Zn
(<5), Cd (<5), Ba (<5),
Eu (5), Lu (s5), Pb
(=2),and a
comprehensive list of
other elements
typically below 1

ppmw.

Orano

>99.5

Very high

Specific impurity data

not publicly available.

ASP Isotopes[2][3]

Expected to achieve
99.75

High

Specific impurity data

not publicly available.

Kinectrics[4]

Minimum 99.5

Rigorously purified to
minimize trace metal

impurities

Specific impurity data

not publicly available.

KFS Company[5]

>99.30 - <99.50

>99.90

Specific impurity data
not publicly available,
but supply with a

certificate of analysis.

American Elements[6]

[7]

Not specified

Up to 99.999%

Provides a certificate
of analysis upon
request.[6]

AMT Isotopes

>909

>99

Specific impurity data
not publicly available,
but products are

certified.
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Trace Sciences N Specific impurity data
) 96 - 99+ Not specified ] i
International[8] not publicly available.

- B Specific impurity data
Buylsotope.com[9] Not specified Not specified ] i
not publicly available.

Note: The level of detail in publicly available specifications varies significantly. For critical
applications, it is imperative to request a detailed Certificate of Analysis from the supplier.

Experimental Protocols for Purity Assessment

Accurate determination of both isotopic and chemical purity is essential. The following are
detailed methodologies for key analytical techniques.

Isotopic Purity Assessment by Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS)

This technique provides high-precision measurements of isotope ratios.

Experimental Workflow:
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Caption: Workflow for Isotopic Purity Assessment by MC-ICP-MS.
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Methodology:
e Sample Preparation:
o Accurately weigh approximately 10 mg of the Yb203 powder into a clean PFA vial.

o Dissolve the sample in a minimal amount of high-purity nitric acid (e.g., 1 mL of 8M HNOs).
Gentle heating on a hotplate may be required to facilitate dissolution.

o After complete dissolution, dilute the sample with 2% HNOs to achieve a final Ytterbium
concentration suitable for MC-ICP-MS analysis (typically in the range of 10-100 ng/mL).

e Instrumentation and Analysis:
o Use a high-resolution MC-ICP-MS instrument.
o Calibrate the instrument using a certified Ytterbium isotopic standard.

o Introduce the prepared sample solution into the plasma via a suitable sample introduction
system (e.g., a nebulizer and spray chamber).

o Measure the ion beam intensities for all stable Ytterbium isotopes simultaneously using a
Faraday cup collector array.

» Data Processing:

o Correct for instrumental mass bias using a suitable correction model (e.g., exponential
law) and an internal or external standard.

o Calculate the precise isotope ratios (e.g., 176Yb/174Yh, 173Yb/174YD, etc.).

o From the corrected isotope ratios, calculate the isotopic abundance of 1’6Yb in atom
percent.

Chemical Purity Assessment by Inductively Coupled
Plasma Mass Spectrometry (ICP-MS)
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ICP-MS is a powerful technique for determining the concentration of trace and ultra-trace
elemental impurities.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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